1-(4-methoxyphenyl)-1-methylurea
Overview
Description
1-(4-Methoxyphenyl)-1-methylurea (4MPMU) is a chemical compound that has been studied for its potential applications in scientific research. It is a small molecule that has been found to have a wide range of biochemical and physiological effects, and it has been used in a variety of laboratory experiments. In
Mechanism of Action
The exact mechanism of action of 1-(4-methoxyphenyl)-1-methylurea is not yet fully understood. However, it is believed to interact with a variety of biochemical and physiological processes. It has been found to interact with enzymes, proteins, and receptors, and it has been found to affect gene expression and cell signaling pathways.
Biochemical and Physiological Effects
1-(4-methoxyphenyl)-1-methylurea has been found to have a wide range of biochemical and physiological effects. It has been found to affect the activity of enzymes, the structure of proteins, and the binding of molecules to receptors. It has also been found to affect gene expression, cell signaling pathways, and the development of new drugs.
Advantages and Limitations for Lab Experiments
1-(4-methoxyphenyl)-1-methylurea has several advantages for use in laboratory experiments. It is a small molecule, so it can be easily synthesized and used in a variety of experiments. It is also stable and has a wide range of biochemical and physiological effects, making it a useful tool for studying the effects of small molecules on various processes. However, it also has some limitations. It has a low solubility in water, which can make it difficult to use in some experiments. Additionally, its effects can vary depending on the concentration of the compound and the experimental conditions.
Future Directions
The potential future directions for the study of 1-(4-methoxyphenyl)-1-methylurea are numerous. One potential direction is to further investigate the biochemical and physiological effects of the compound. This could include studying the effects of different concentrations of the compound on various biochemical and physiological processes. Additionally, further research could be conducted to explore the potential applications of the compound in drug development and other medical applications. Another potential direction could be to investigate the potential toxicity of the compound and its potential for causing adverse effects. Finally, further research could be conducted to explore the potential for using 1-(4-methoxyphenyl)-1-methylurea in other scientific research applications, such as studying the effects of small molecules on gene expression and cell signaling pathways.
Synthesis Methods
1-(4-methoxyphenyl)-1-methylurea can be synthesized using a variety of methods. One method involves the reaction of 4-methoxyphenyl isocyanate with 1-methylurea in the presence of a base, such as potassium carbonate, in an aqueous solution. This reaction produces 1-(4-methoxyphenyl)-1-methylurea and carbon dioxide as a byproduct. The reaction can be carried out at room temperature in an inert atmosphere.
Scientific Research Applications
1-(4-methoxyphenyl)-1-methylurea has been used in a variety of scientific research applications. It has been found to be a useful tool for studying the effects of small molecules on various biochemical and physiological processes. For example, it has been used to study the effects of small molecules on the activity of enzymes, the structure of proteins, and the binding of molecules to receptors. It has also been used to study the effects of small molecules on gene expression, cell signaling pathways, and the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methoxyphenyl)-1-methylurea involves the reaction of 4-methoxyaniline with methyl isocyanate.", "Starting Materials": [ "4-methoxyaniline", "methyl isocyanate", "anhydrous ethanol", "sodium bicarbonate", "diethyl ether" ], "Reaction": [ "Dissolve 4-methoxyaniline in anhydrous ethanol.", "Add sodium bicarbonate to the solution to adjust the pH to 8-9.", "Add methyl isocyanate dropwise to the solution while stirring at room temperature.", "Continue stirring the reaction mixture for 2-3 hours.", "Extract the product with diethyl ether.", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution to obtain the crude product.", "Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
302896-77-1 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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